Cas no 898417-20-4 (2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide
• CAS No: 898417-20-4
• MF: C₂₂H₁₉N₃O₂S
• MW: 389.470163583755
• CID: 5482428
• Update Time: 2025-05-19

2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide

• Inchi： 1S/C22H19N3O2S/c1-13-7-5-8-15(14(13)2)24-22(27)18-16-9-3-4-11-25(16)20(19(18)23)21(26)17-10-6-12-28-17/h3-12H,23H2,1-2H3,(H,24,27)
• InChI Key： LJUXRWRHXJABCN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C)=C2C)=O)=C2N(C=CC=C2)C(C(C2SC=CC=2)=O)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide

2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide: A Comprehensive Overview

The compound with CAS No 898417-20-4, known as 2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include an indolizine ring system, a thiophene moiety, and a carboxamide group. These structural elements contribute to its exceptional chemical and biological properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of indolizine derivatives in drug discovery, particularly in the development of anticancer agents. The indolizine ring system is known for its ability to interact with various biological targets, such as protein kinases and receptors. In the case of 2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide, the presence of the thiophene group further enhances its electronic properties, making it more effective in modulating these interactions. This has led to promising results in preclinical studies targeting specific cancer pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the indolizine core, followed by the introduction of the thiophene moiety and the carboxamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial applications.

In terms of applications, 2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide has shown potential in several areas. In medicinal chemistry, it serves as a lead compound for developing novel therapeutic agents. Its ability to inhibit specific enzymes and receptors makes it a valuable tool in drug design. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By employing molecular docking and quantum mechanics simulations, researchers have been able to predict its binding affinities to various biological targets with high accuracy. This has significantly accelerated the drug discovery process and provided valuable insights into its mechanism of action.

In conclusion, CAS No 898417-20-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a key player in future advancements in medicinal chemistry and materials science. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.